molecular formula C21H23FN2O B8484585 1h-Indole,3-[2-[4-(4-fluorophenoxy)-1-piperidinyl]ethyl]-

1h-Indole,3-[2-[4-(4-fluorophenoxy)-1-piperidinyl]ethyl]-

Cat. No.: B8484585
M. Wt: 338.4 g/mol
InChI Key: IDZXWSUWFVHWFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indole,3-[2-[4-(4-fluorophenoxy)-1-piperidinyl]ethyl]- is a useful research compound. Its molecular formula is C21H23FN2O and its molecular weight is 338.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indole,3-[2-[4-(4-fluorophenoxy)-1-piperidinyl]ethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indole,3-[2-[4-(4-fluorophenoxy)-1-piperidinyl]ethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H23FN2O

Molecular Weight

338.4 g/mol

IUPAC Name

3-[2-[4-(4-fluorophenoxy)piperidin-1-yl]ethyl]-1H-indole

InChI

InChI=1S/C21H23FN2O/c22-17-5-7-18(8-6-17)25-19-10-13-24(14-11-19)12-9-16-15-23-21-4-2-1-3-20(16)21/h1-8,15,19,23H,9-14H2

InChI Key

IDZXWSUWFVHWFN-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1OC2=CC=C(C=C2)F)CCC3=CNC4=CC=CC=C43

Origin of Product

United States

Synthesis routes and methods

Procedure details

By following the manipulative procedure described in Example 2(d), 2.6 g of lithium aluminum hydride in 80 ml. of tetrahydrofuran and 6.0 g of 1-(indol-3-ylglyoxyloyl)-4-(p-fluorophenoxy)piperidine in 60 ml. of tetrahydrofuran are allowed to react to produce a white solid. The solid is recrystallized from isopropanol, and then from an ethanol and water mixture to give colorless cubes of 3-{2-[4-(p-fluorophenoxy)piperidyl]ethyl}indole, m.p. 109°-111° C.
Quantity
2.6 g
Type
reactant
Reaction Step One
Name
1-(indol-3-ylglyoxyloyl)-4-(p-fluorophenoxy)piperidine
Quantity
6 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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